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Compound of Interest

Compound Name: 1-Acetyl-5-fluoro-1H-indazole

Cat. No.: B598338

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information. A
specific Safety Data Sheet (SDS) for "1-Acetyl-5-fluoro-1H-indazole" was not publicly
available at the time of this writing. The information herein is largely extrapolated from data on
the closely related parent compound, "5-Fluoro-1H-indazole." The addition of an acetyl group
may alter the physical, chemical, and toxicological properties. All handling of this chemical
should be conducted by trained personnel in a controlled laboratory setting with appropriate
personal protective equipment.

Introduction

1-Acetyl-5-fluoro-1H-indazole is a fluorinated indazole derivative. Indazole-containing
compounds are of significant interest in medicinal chemistry due to their wide range of
biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[1][2][3]
Given their potent pharmacological effects, it is crucial to handle these compounds with a
thorough understanding of their potential hazards. This guide outlines the known safety
precautions and handling procedures based on available data for structurally similar
compounds.

Hazard Identification and Classification

While a specific GHS classification for 1-Acetyl-5-fluoro-1H-indazole is not available, the
parent compound, 5-Fluoro-1H-indazole, is classified as follows. It is prudent to assume that

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b598338?utm_src=pdf-interest
https://www.benchchem.com/product/b598338?utm_src=pdf-body
https://www.benchchem.com/product/b598338?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://pnrjournal.com/index.php/home/article/download/6147/7751/7473
https://pmc.ncbi.nlm.nih.gov/articles/PMC6278422/
https://www.benchchem.com/product/b598338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

the acetylated derivative shares these or similar hazards.

GHS Classification (based on 5-Fluoro-1H-indazole):

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[4]

Acute Toxicity, Oral Category 4 5]
) ) o H315: Causes skin irritation.[4]
Skin Corrosion/Irritation Category 2 ]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
[rritation irritation.[4][6]

Specific Target Organ Toxicity - H335: May cause respiratory

Single Exposure (Respirator Category 3
J P (Resp Y 9o irritation.[4][6]

Tract Irritation)

Signal Word: Warning[4][5]
Pictograms (based on 5-Fluoro-1H-indazole):
#.GHS Exclamation Mark

Physical and Chemical Properties

Specific data for 1-Acetyl-5-fluoro-1H-indazole is limited. The following data is for the parent
compound, 5-Fluoro-1H-indazole, and should be used as an estimate.
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Property Value (for 5-Fluoro-1H-indazole)
Molecular Formula C7HsFN:2

Molecular Weight 136.13 g/mol [5]

Appearance Solid[5]

Melting Point 119-125 °CJ[5][6]

Room Temperature, sealed in a dry

Storage Temperature _
environment.[7]

Experimental Protocols: Safe Handling and Storage

The following protocols are based on standard laboratory procedures for handling potentially
hazardous chemicals and information derived from the SDS of 5-Fluoro-1H-indazole.

4.1. Personal Protective Equipment (PPE)

A diagram of the recommended personal protective equipment workflow is provided below.
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Personal Protective Equipment (PPE)

Use in a well-ventilated area or with a fume hood

Laboratory coat

Chemical-resistant gloves (e.qg., nitrile)

Safety glasses with side-shields or goggles

1-Acetyl-5-fluoro-1H-indazole
(Solid)

/ Routes ﬁ/EXpO% \

Inhalation of Dust Skin Contact Eye Contact Ingestion

Potential Hazards
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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